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Compound of Interest

Compound Name: Cyclohexyl isovalerate

CAS No.: 7774-44-9

Cat. No.: B1581670

Get Quote

Executive Summary
Cyclohexyl isovalerate (Cyclohexyl 3-methylbutanoate) is a lipophilic ester widely utilized in

the flavor and fragrance industry for its apple-banana aromatic profile. In pharmaceutical and

organic synthesis contexts, it serves as a hydrophobic intermediate.

This guide addresses a critical gap in standard safety data sheets: the distinction between

solubility (solid-in-liquid) and miscibility (liquid-in-liquid). As Cyclohexyl isovalerate is a liquid

at ambient conditions (MP < 20°C, BP ~223°C), researchers must approach its solvation profile

through the lens of Liquid-Liquid Equilibrium (LLE) and Hansen Solubility Parameters (HSP)

rather than saturation kinetics.

Key Takeaway: Cyclohexyl isovalerate exhibits high miscibility with non-polar and polar

aprotic solvents but demonstrates a strict miscibility gap with water, governed by its high

Octanol-Water Partition Coefficient (LogP ~3.62).

Physicochemical Architecture
To predict solubility behavior, we must first deconstruct the molecule’s thermodynamic drivers.
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Structural Analysis
The molecule consists of three distinct regions affecting solvation:

Cyclohexyl Ring: A lipophilic, non-polar cyclic hydrocarbon domain (High Dispersion forces,

).

Isovalerate Chain: A branched alkyl chain adding steric bulk and hydrophobicity.

Ester Linkage (-COO-): The only polar region, capable of dipole-dipole interactions (

) and acting as a hydrogen bond acceptor (

), but not a donor.

Critical Properties Table

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Solubility & Miscibility Landscape
The following categorization provides a predictive solubility profile based on the "Like Dissolves

Like" principle and industrial application data.

Solvent Compatibility Matrix[3]
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The "Ethanol Effect" in Fragrance
In perfumery, Cyclohexyl isovalerate is often diluted in ethanol. While miscible at room

temperature, phase separation (clouding) can occur at low temperatures (e.g., < 5°C) if the

water content in the ethanol exceeds 15-20%. This is a critical "Ouzo effect" phenomenon

caused by the ester's high LogP.

Theoretical Framework: Hansen Solubility
Parameters (HSP)
For precise formulation, we utilize Hansen Solubility Parameters. A solvent dissolves a solute if

their interaction distance (

) is smaller than the solute's interaction radius (

).

Estimated HSP for Cyclohexyl Isovalerate:

(Dispersion): ~16.5 MPa

(Driven by the hydrocarbon backbone)

(Polar): ~4.5 MPa

(Moderate contribution from ester group)
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(H-Bonding): ~5.0 MPa

(H-bond acceptor only)

Thermodynamic Prediction Logic
The following diagram illustrates the decision logic for selecting a solvent based on

thermodynamic affinity.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Thermodynamic decision tree for predicting solvent compatibility using Hansen

Solubility Parameters.

Experimental Protocol: Miscibility Boundary
Determination
Since Cyclohexyl isovalerate is a liquid, we do not measure "saturation." Instead, we

determine the Cloud Point (the temperature at which a homogeneous mixture separates into

two phases) or the Partition Coefficient.

Protocol A: Binary Miscibility Screening (Visual
Polythermal Method)
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Objective: Determine if the ester is miscible with a target solvent at a specific temperature

range.

Materials:

Cyclohexyl isovalerate (Pure, >98%)[3]

Target Solvents (HPLC Grade)

Temperature-controlled bath (-10°C to 50°C)

Laser pen (Tyndall effect visualization)

Workflow:

Preparation: In a clear borosilicate vial, prepare a 50:50 (v/v) mixture of Cyclohexyl
isovalerate and the target solvent.

Agitation: Vortex for 30 seconds.

Observation (Ambient):

Clear: Miscible.[4][5][6][7]

Cloudy/Layers: Immiscible.[3][4][6]

Thermal Stress:

If clear, cool to -10°C. Watch for "clouding" (phase separation).

If cloudy, heat to 50°C. Watch for "clearing" (Upper Critical Solution Temperature - UCST).

Protocol B: Partition Coefficient Determination (Shake-
Flask GC-FID)
Objective: Quantify the distribution of Cyclohexyl isovalerate between water and an organic

solvent (e.g., Octanol) to validate extraction efficiency.
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Figure 2: Workflow for determining the Partition Coefficient (LogP) via the Shake-Flask method.

Detailed Steps:

Saturate: Pre-saturate water with the organic solvent and vice-versa to eliminate volume

changes.

Spike: Add Cyclohexyl isovalerate to the system.

Equilibrate: Shake for 24 hours to reach thermodynamic equilibrium.

Analyze: Remove aliquots from the top (organic) and bottom (aqueous) layers. Dilute with an

internal standard (e.g., Dodecane).

Quantify: Inject into Gas Chromatography (GC-FID).

Column: DB-5 or equivalent non-polar column.

Calculation:

.

Applications in Research & Industry
Liquid-Liquid Extraction (LLE)
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Due to its hydrophobicity (

), Cyclohexyl isovalerate can be effectively extracted from aqueous reaction mixtures using
Hexane or Ethyl Acetate.

Recommendation: Use 3 cycles of Ethyl Acetate for >98% recovery from water.

Formulation Stability
In cosmetic emulsions, this ester acts as the oil phase. To prevent Ostwald ripening (droplet

growth), ensure the continuous phase (water) contains a surfactant with an HLB (Hydrophilic-

Lipophilic Balance) value of 10–12, matching the ester's required HLB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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